2-((Furan-2-ylmethyl)thio)pyrazine
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Overview
Description
2-((Furan-2-ylmethyl)thio)pyrazine is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pyrazine Derivatives in Pharmacological Research
Pyrazine derivatives, including compounds like 2-((Furan-2-ylmethyl)thio)pyrazine, are significant in pharmacological research due to their diverse pharmacological properties. These compounds have been widely studied for their therapeutic potential across a range of medical conditions. Pyrazine derivatives have shown antimicrobial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, antiviral, and other pharmacological activities, making them a focal point of pharmaceutical research. Their versatility and effectiveness in various therapeutic areas highlight their importance in the development of new drugs and treatments (Ferreira & Kaiser, 2012; Doležal & Zítko, 2015).
Role in Food Science and Technology
In the food industry, pyrazine derivatives play a crucial role in flavor development. They are synthesized through the Maillard reaction, which is key to creating the baking, roasted, and nutty flavors in food products. Understanding the control strategies for pyrazine generation allows the food industry to enhance desirable flavors while minimizing the formation of harmful by-products. This research area focuses on utilizing new reactants, modifying reaction conditions, and adopting emerging technologies to tailor pyrazine content in food, aligning with consumer preferences for taste and health (Yu et al., 2021).
Synthesis of Heterocyclic Compounds
Pyrazine derivatives are also central to the synthesis of various heterocyclic compounds, which are integral to many biologically active molecules. These compounds serve as a foundation for developing new pharmaceuticals with potential anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and other therapeutic effects. The research into pyrazole and other pyrazine-related heterocycles underscores their significance in medicinal chemistry, offering new avenues for drug discovery and development (Dar & Shamsuzzaman, 2015).
Medicinal Chemistry of Furanyl-Substituted Compounds
The incorporation of furanyl groups, akin to the structure of this compound, into nucleobases and nucleosides has shown significant medicinal potential. These modifications can influence the bioactivity of compounds, providing a method for enhancing antiviral, antitumor, and antimycobacterial properties. The study of furanyl- or thienyl-substituted nucleobases and nucleosides exemplifies the strategy of bioisosteric replacement in drug design, aiming to optimize therapeutic activity and selectivity (Ostrowski, 2022).
Mechanism of Action
Proteasome Inhibition: Some pyrazine-containing compounds reversibly inhibit the 26S proteasome through their boronic acid moiety. This dysregulates proteins critical for cell growth and survival .
Inhibition of InhA: Docking studies suggest that 2-Furfurylthiopyrazine derivatives may inhibit InhA, a key enzyme in mycobacterial fatty acid biosynthesis. This interaction could contribute to its mechanism of action .
Properties
IUPAC Name |
2-(furan-2-ylmethylsulfanyl)pyrazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c1-2-8(12-5-1)7-13-9-6-10-3-4-11-9/h1-6H,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VICVSKQFQDAHAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CSC2=NC=CN=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374702 |
Source
|
Record name | 2-FURFURYL THIOPYRAZINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
164352-93-6 |
Source
|
Record name | 2-FURFURYL THIOPYRAZINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 164352-93-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.